1-(2-Methylpropyl)cyclopropane-1-carbaldehyde

• IUPAC Name: 1-(2-methylpropyl)cyclopropane-1-carbaldehyde
• InChI: InChI=1S/C8H14O/c1-7(2)5-8(6-9)3-4-8/h6-7H,3-5H2,1-2H3
• InChI Key: RHCRHGDYGDYPRM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1(CC1)C=O
• Molecular Formula: C8H14O
• Molecular Weight: 126.20 g/mol

Description

1-(2-Methylpropyl)cyclopropane-1-carbaldehyde (CAS No. 1540412-16-5) is a cyclopropane-derived aldehyde with the molecular formula C₈H₁₄O and a molecular weight of 126.20 g/mol . The compound features a strained cyclopropane ring fused to a carbaldehyde group and a branched 2-methylpropyl (isobutyl) substituent. The steric and electronic effects of the isobutyl group and the cyclopropane ring likely influence its reactivity and physical properties. Limited data are available in the provided evidence regarding its boiling point, hazard classification, or specific applications .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(2-Methylpropyl)cyclopropane-1-carbaldehyde can be achieved through several methods. One common approach involves the cyclopropanation of an appropriate alkene precursor using a carbenoid reagent. For example, the reaction of 2-methylpropylmagnesium bromide with cyclopropanecarboxaldehyde under controlled conditions can yield the desired compound.

Industrial Production Methods: Industrial production of 1-(2-Methylpropyl)cyclopropane-1-carbaldehyde typically involves large-scale cyclopropanation reactions. These processes are optimized for high yield and purity, often utilizing advanced catalytic systems and continuous flow reactors to ensure efficient production.

Chemical Reactions Analysis

Types of Reactions: 1-(2-Methylpropyl)cyclopropane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde can be reduced to the corresponding alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the cyclopropane ring, leading to the formation of various substituted derivatives.

Common Reagents and Conditions:

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4)

Substitution: Nucleophiles such as amines, thiols, or halides

Major Products Formed:

Oxidation: 1-(2-Methylpropyl)cyclopropane-1-carboxylic acid

Reduction: 1-(2-Methylpropyl)cyclopropane-1-methanol

Substitution: Various substituted cyclopropane derivatives

Scientific Research Applications

1-(2-Methylpropyl)cyclopropane-1-carbaldehyde has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the preparation of complex cyclopropane-containing molecules.

Biology: The compound is studied for its potential biological activity, including its effects on cellular processes and enzyme interactions.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient in drug development.

Industry: It is used in the synthesis of specialty chemicals and materials, including polymers and agrochemicals.

Mechanism of Action

The mechanism of action of 1-(2-Methylpropyl)cyclopropane-1-carbaldehyde involves its interaction with various molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially altering their function. Additionally

Biological Activity

1-(2-Methylpropyl)cyclopropane-1-carbaldehyde is an organic compound with the molecular formula C8H14O, characterized by its cyclopropane structure and aldehyde functional group. This compound has garnered interest in various fields, particularly in medicinal chemistry and biological research due to its potential biological activities.

• Molecular Weight: 126.20 g/mol
• IUPAC Name: 1-(2-methylpropyl)cyclopropane-1-carbaldehyde
• Structure: The compound features a cyclopropane ring substituted with a 2-methylpropyl group and an aldehyde functional group, which is critical for its reactivity and biological interactions.

The biological activity of 1-(2-Methylpropyl)cyclopropane-1-carbaldehyde is primarily attributed to its aldehyde group, which can form covalent bonds with nucleophilic sites on proteins and enzymes. This interaction may alter the function of these biomolecules, potentially leading to various biological effects.

Biological Activities

Research into the biological activity of 1-(2-Methylpropyl)cyclopropane-1-carbaldehyde has revealed several key areas of interest:

Antimicrobial Activity

Preliminary studies suggest that this compound may exhibit antimicrobial properties. For instance, similar compounds have shown effectiveness against a range of bacterial strains. The mechanism is believed to involve disruption of bacterial cell membranes or interference with metabolic pathways.

Cytotoxicity

Studies have indicated that certain derivatives of cyclopropane-containing compounds can exhibit cytotoxic effects on cancer cell lines. The specific cytotoxicity profile of 1-(2-Methylpropyl)cyclopropane-1-carbaldehyde remains to be fully elucidated, but it warrants further investigation.

Case Studies and Research Findings

Several studies have explored the biological implications of similar compounds or derivatives:

Study	Findings
Jafari et al. (2022)	Investigated antimicrobial efficacy of various cyclic compounds, finding significant inhibition against Staphylococcus aureus and E. coli at specific concentrations.
MDPI Study (2022)	Reviewed antimicrobial responses of halophilic microbes, suggesting that compounds with cyclopropane structures may enhance microbial resistance mechanisms.
BenchChem Analysis	Discussed the reactivity of 1-(2-Methylpropyl)cyclopropane-1-carbaldehyde in synthetic applications, hinting at potential biological interactions through enzyme modulation.

Synthetic Routes and Industrial Applications

The synthesis of 1-(2-Methylpropyl)cyclopropane-1-carbaldehyde can be achieved through several methods, including cyclopropanation reactions using carbenoid reagents. Industrially, it is utilized as a building block in organic synthesis, particularly in the development of pharmaceuticals and specialty chemicals.

Comparison with Similar Compounds

Comparison with Similar Compounds

The provided evidence lacks direct comparative data for 1-(2-Methylpropyl)cyclopropane-1-carbaldehyde. However, structural analogs and general chemical principles allow for the following analysis:

Key Structural Features and Implications

Cyclopropane Ring: The strained cyclopropane ring increases reactivity in ring-opening reactions compared to non-cyclic aldehydes. For example, cyclopropanecarbaldehyde (C₄H₆O, MW 70.09) undergoes rapid nucleophilic addition due to ring strain, whereas bulkier substituents like isobutyl may slow such reactions .

Branched substituents may also lower solubility in polar solvents compared to straight-chain analogs.

Functional Group Comparison :

• Unlike esters or carbamates (e.g., compounds in ), aldehydes like 1-(2-Methylpropyl)cyclopropane-1-carbaldehyde are more electrophilic and prone to oxidation or condensation reactions .

Hypothetical Data Table

The table below contrasts the target compound with structurally related aldehydes. Data for analogs are estimated due to absence in provided evidence:

Compound Name	Molecular Formula	Molecular Weight	Substituent	Predicted Boiling Point*	Reactivity Notes
1-(2-Methylpropyl)cyclopropane-1-carbaldehyde	C₈H₁₄O	126.20	Isobutyl	~180–200°C	High steric hindrance
Cyclopropanecarbaldehyde	C₄H₆O	70.09	None	~90–100°C	High ring-strain reactivity
1-Methylcyclopropane-1-carbaldehyde	C₅H₈O	84.12	Methyl	~120–140°C	Moderate steric effects

Research Findings and Limitations

• Thermal Stability : Cyclopropane aldehydes with bulky substituents typically exhibit higher thermal stability due to reduced ring strain, but experimental data are unavailable .
• Reactivity : Compared to esters (e.g., 2-methylpropyl esters in ), aldehydes are more reactive toward nucleophiles but less stable under acidic conditions .